BENGHE Foundational & Exploratory

Check Availability & Pricing

Melatonin-d7: A Comprehensive Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Melatonin-d7

Cat. No.: B12419567

For Researchers, Scientists, and Drug Development Professionals

Introduction: Melatonin-d7, the deuterated analog of melatonin, serves as a critical internal
standard in pharmacokinetic and metabolic studies due to its mass shift, which allows for
precise quantification in biological matrices.[1] While its primary application is in analytical
research, a thorough understanding of its safety and handling is paramount to ensure the well-
being of laboratory personnel. This guide provides a consolidated overview of the available
safety data, handling procedures, and analytical methodologies pertaining to Melatonin-d7. It
is important to note that comprehensive toxicological data specific to Melatonin-d7 is limited;
therefore, much of the safety information is extrapolated from studies on unlabeled melatonin.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical properties and available toxicological
information for Melatonin-d7.

Table 1: Physicochemical Properties of Melatonin-d7
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Property Value Reference
CAS Number 615251-68-8 [2][3]
Molecular Formula C13HsD7N202 [2][3]
Molecular Weight 239.32 g/mol [2][3]
Appearance Off-White to Light Beige Solid [2]

Melting Point 113-116 °C [2]
Solubility Ch.loroform (Slightly), Methanol 2]

(Slightly)
Storage Temperature -20°C [2]

- Stable under recommended
Stability » [2]
storage conditions.

Table 2: Toxicological Profile (Primarily based on Melatonin)
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Endpoint Data Reference
Data not available for
Melatonin-d7. Melatonin
generally has low acute

Acute Toxicity toxicity. Overdose symptoms

may include drowsiness,
headache, dizziness, and

nausea.[4][5]

Routes of Exposure

Inhalation, Ingestion, Skin and

Eye Contact

[6]

Hazard Codes

F (Flammable), T (Toxic) -
Note: These codes may be
supplier-specific and might not

be universally applied.

[2]

Risk Statements

11-23/24/25-39/23/24/25 -
Note: These statements
correspond to the hazard
codes and indicate risks of

flammability and toxicity.

[2]

Safety Statements

7-16-36/37-45 - Note: These
statements provide basic

safety precautions.

[2]

Safe Handling and Personal Protective Equipment

(PPE)

Proper handling of Melatonin-d7 is crucial to minimize exposure risk. The following workflow

outlines the recommended procedures and necessary personal protective equipment.
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Preparation . -
Handling Post-Handling
Wear appropriate PPE:
Ensure adequate ventiation - Safety glasses with side shields | | Weigh in a contained environment Handle solutions in a fume hood. || becontaminate work surfaces. Dispose of waste in Wash hands thoroughly.
(Fume hood recommended) - Nitrile gloves 10 avoid dust formation. accordance with local regulations.

Exposure Event

Inhalation:
Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact:
Wash with soap and water.
Remove contaminated clothing.

Eye Contact:
Rinse with plenty of water for at least 15 minutes.
Seek medical attention.

Ingestion
Do NOT induce vomiting.
Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melatonin-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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